Cas no 21873-96-1 (2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one
• CAS No: 21873-96-1
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• MDL: MFCD00847177
• CID: 3911260
• PubChem ID: 135404691
• Update Time: 2025-06-11

2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-(2-propenylthio)-
• 2-(allylthio)quinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 2-(2-propen-1-ylthio)-
• 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one
• CBMicro_030995
• 2-(prop-2-en-1-ylsulfanyl)quinazolin-4(3H)-one
• STK386545
• 2-prop-2-enylsulfanyl-1H-quinazolin-4-one
• MLS000102840
• SMR000082857
• F0705-0004
• BIM-0030925.P001
• STL197972
• SCHEMBL3365328
• 21873-96-1
• 2-(Allylthio)quinazolin-4-ol
• CHEMBL1452202
• 2-(Allylsulfanyl)-4(1H)-quinazolinone #
• AI-204/31719002
• AB00672281-01
• HMS2256F21
• 2-prop-2-enylsulfanyl-3H-quinazolin-4-one
• AKOS001059266
• CGPOXFJAHRMCGV-UHFFFAOYSA-N
• 2-(prop-2-en-1-ylsulfanyl)quinazolin-4(1H)-one
• 10N-335S
• 2-(PROP-2-EN-1-YLSULFANYL)-3H-QUINAZOLIN-4-ONE
• 2-(allylsulfanyl)-4(3H)-quinazolinone
• Z54340135
• CS-0358798
• 2-(2-propenylthio)-4(1h)-quinazolinone
• Quinazolin-4(1H)-one, 2-allylthio-
• AKOS000541646
• 2-allylthioquinazolin-4(3h)-one
• MFCD00847177

• MDL： MFCD00847177
• Inchi： 1S/C11H10N2OS/c1-2-7-15-11-12-9-6-4-3-5-8(9)10(14)13-11/h2-6H,1,7H2,(H,12,13,14)
• InChI Key： CGPOXFJAHRMCGV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1SCC=C

Computed Properties

• Exact Mass: 218.05138412Da
• Monoisotopic Mass: 218.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one

Introduction to 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one (CAS No. 21873-96-1)

2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 21873-96-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one incorporates a sulfanyl group linked to an allyl moiety, which is attached to a dihydroquinazoline core. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a subject of extensive research in drug discovery and development.

The quinazoline scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of the prop-2-en-1-ylsulfanyl substituent into the quinazoline ring system introduces additional functionalization opportunities, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic profiles. This modification can influence the compound's solubility, metabolic stability, and target interaction affinity, which are critical factors in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on quinazoline derivatives as potential candidates for treating various diseases. The sulfanyl group in 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one has been particularly studied for its ability to enhance binding affinity to biological targets. For instance, studies have shown that sulfanyl-containing compounds can interact with enzymes and receptors in ways that modulate cellular signaling pathways involved in disease progression. This has led to the exploration of such derivatives as inhibitors or modulators of key therapeutic targets.

One of the most promising areas of research involving 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one is its potential application in oncology. Quinazoline derivatives have demonstrated efficacy against various types of cancer by inhibiting critical signaling pathways such as MAPK and PI3K/Akt. The structural features of this compound make it a candidate for developing small-molecule inhibitors that can selectively target cancer cells while minimizing toxicity to healthy tissues. Preliminary studies have indicated that derivatives of this nature can induce apoptosis in cancer cell lines by disrupting essential survival pathways.

The synthesis of 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the dihydroquinazoline ring system followed by functionalization with the propenylsulfanyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, facilitating their use in both academic research and industrial applications.

The pharmacological profile of 2-(prop-2-en-1-ylsulfanyl)-3,4-dihydroquinazolin-4-one has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory enzymes such as COX and LOX. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. The compound's interaction with biological targets has been further elucidated through computational modeling and X-ray crystallography, providing insights into its mechanism of action.

Recent advancements in drug development technologies have highlighted the importance of structure-based drug design (SBDD) in optimizing lead compounds like 2-(propenylsulfanyl)-3H-dihydroquinazolin[3',4':5',6']quinoxaline (CAS No. 21873–96–1). By integrating experimental data with computational methods, researchers can predict how structural modifications will affect biological activity. This approach has been instrumental in refining the pharmacological properties of quinazoline derivatives, leading to more potent and selective therapeutic agents.

The future prospects for 2-(propenylsulfanyl)-3H-dihydroquinazolin[3',4':5',6']quinoxaline (CAS No. 21873–96–1) are promising, with ongoing research aimed at identifying new applications and improving its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like this will play a crucial role in developing innovative treatments for unmet medical needs.